Cas no 1823835-34-2 (Tert-Butyl 2-Iodo-6,7-Dihydropyrazolo[1,5-A]Pyrazine-5(4H)-Carboxylate)

• Product Name: Tert-Butyl 2-Iodo-6,7-Dihydropyrazolo[1,5-A]Pyrazine-5(4H)-Carboxylate
• CAS No: 1823835-34-2
• CID: 4621852
• Update Time: 2025-10-24

Tert-Butyl 2-Iodo-6,7-Dihydropyrazolo[1,5-A]Pyrazine-5(4H)-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 2-Iodo-6,7-Dihydropyrazolo[1,5-A]Pyrazine-5(4H)-Carboxylate

• Inchi： InChI=1S/C11H16IN3O2/c1-11(2,3)17-10(16)14-4-5-15-8(7-14)6-9(12)13-15/h6H,4-5,7H2,1-3H3
• InChI Key： DIQSCMZKTRUXBO-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCN2C(=CC(=N2)I)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on Tert-Butyl 2-Iodo-6,7-Dihydropyrazolo[1,5-A]Pyrazine-5(4H)-Carboxylate

Tert-Butyl 2-Iodo-6,7-Dihydropyrazolo[1,5-A]Pyrazine-5(4H)-Carboxylate (CAS 1823835-34-2): A Versatile Building Block in Modern Organic Synthesis

The Tert-Butyl 2-Iodo-6,7-Dihydropyrazolo[1,5-A]Pyrazine-5(4H)-Carboxylate (CAS 1823835-34-2) represents an important class of heterocyclic compounds that has gained significant attention in pharmaceutical research and organic synthesis. This iodo-substituted pyrazolopyrazine derivative serves as a valuable intermediate for the construction of complex molecular architectures, particularly in drug discovery programs targeting neurological disorders and inflammatory diseases.

With the growing demand for novel heterocyclic scaffolds in medicinal chemistry, compounds like Tert-Butyl 2-Iodo-6,7-Dihydropyrazolo[1,5-A]Pyrazine-5(4H)-Carboxylate have become crucial tools for researchers. The presence of both iodine and tert-butyl carboxylate functional groups makes this molecule particularly versatile for various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig cross-couplings, which are frequently searched topics in synthetic chemistry databases.

The structural features of CAS 1823835-34-2 contribute to its wide applicability. The pyrazolo[1,5-a]pyrazine core is known for its excellent pharmacokinetic properties, while the iodo substituent at position 2 provides an excellent handle for further functionalization. This combination explains why searches for "iodo-substituted nitrogen heterocycles" and "protected pyrazolopyrazine derivatives" have shown steady increase in scientific literature databases.

Recent trends in pharmaceutical development have highlighted the importance of nitrogen-rich heterocycles, with particular focus on their potential as kinase inhibitors and GPCR modulators. The Tert-Butyl 2-Iodo-6,7-Dihydropyrazolo[1,5-A]Pyrazine-5(4H)-Carboxylate structure aligns perfectly with these research directions, explaining its growing popularity in medicinal chemistry circles. Database searches reveal increasing interest in "pyrazolopyrazine building blocks" and "tert-butyl protected heterocyclic amines" as researchers explore new therapeutic avenues.

From a synthetic perspective, the CAS 1823835-34-2 compound offers several advantages. The tert-butyloxycarbonyl (Boc) protecting group provides excellent stability under various reaction conditions while allowing for straightforward deprotection when needed. This characteristic makes it particularly valuable in multi-step syntheses, addressing common challenges in complex molecule construction that many researchers frequently inquire about in organic chemistry forums.

The application spectrum of Tert-Butyl 2-Iodo-6,7-Dihydropyrazolo[1,5-A]Pyrazine-5(4H)-Carboxylate extends beyond pharmaceutical development. Materials scientists have shown growing interest in similar iodo-substituted heterocycles for the development of organic semiconductors and light-emitting materials. This dual applicability in both life sciences and materials science contributes to its increasing visibility in scientific literature and patent applications.

Quality control and characterization of CAS 1823835-34-2 typically involve advanced analytical techniques. High-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy are commonly employed to verify the structure and purity of this iodinated heterocyclic compound, addressing a common concern among researchers about compound authentication in synthetic chemistry.

Storage and handling recommendations for Tert-Butyl 2-Iodo-6,7-Dihydropyrazolo[1,5-A]Pyrazine-5(4H)-Carboxylate follow standard protocols for iodo-organic compounds. Protection from light and moisture, along with storage at controlled temperatures, ensures optimal stability - information frequently sought by laboratory technicians and process chemists working with similar compounds.

The commercial availability of CAS 1823835-34-2 from specialized chemical suppliers has increased in recent years, reflecting its growing importance in synthetic chemistry. Current market trends show rising demand for such functionalized heterocyclic building blocks, particularly from contract research organizations and academic institutions engaged in drug discovery programs.

Future research directions involving Tert-Butyl 2-Iodo-6,7-Dihydropyrazolo[1,5-A]Pyrazine-5(4H)-Carboxylate are likely to focus on its application in targeted drug delivery systems and as a precursor for radiolabeled compounds. These emerging applications align with current hot topics in medicinal chemistry and molecular imaging, suggesting sustained interest in this valuable heterocyclic intermediate for years to come.

In conclusion, Tert-Butyl 2-Iodo-6,7-Dihydropyrazolo[1,5-A]Pyrazine-5(4H)-Carboxylate (CAS 1823835-34-2) represents a strategically important compound in modern organic synthesis. Its unique combination of reactivity, stability, and structural features makes it indispensable for researchers developing new therapeutic agents and functional materials. As the chemical industry continues to emphasize structure-activity relationships and molecular diversity, compounds like this will remain at the forefront of innovation in synthetic chemistry and drug development.